![molecular formula C26H44N2O4 B8482603 2-[Methyl(octadecyl)amino]-5-nitrobenzoic acid CAS No. 62148-91-8](/img/structure/B8482603.png)
2-[Methyl(octadecyl)amino]-5-nitrobenzoic acid
Cat. No. B8482603
Key on ui cas rn:
62148-91-8
M. Wt: 448.6 g/mol
InChI Key: QRPSGQRBDUVHGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04066456
Procedure details
A mixture of 20g 2-chloro-5-nitrobenzoic acid, 28.6g methyl octadecylamine and 20 ml triethylamine was heated on a steam bath for 6 hours. The resulting solid was dissolved in aqueous ethanol, and then 6N HCl was added to give a pH of 3. The product was filtered and recrystallized from ethanol and then from acetone. m.p. = 108°-109°.
[Compound]
Name
20g
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[CH3:14][NH:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH3:33].C(N(CC)CC)C.Cl>C(O)C>[C:4]([C:3]1[CH:7]=[C:8]([N+:11]([O-:13])=[O:12])[CH:9]=[CH:10][C:2]=1[N:15]([CH3:14])[CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH3:33])([OH:6])=[O:5]
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Inputs
Step One
[Compound]
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Name
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20g
|
|
Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C(=O)O)C=C(C=C1)[N+](=O)[O-]
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Name
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|
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Quantity
|
28.6 g
|
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Type
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reactant
|
|
Smiles
|
CNCCCCCCCCCCCCCCCCCC
|
|
Name
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|
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Quantity
|
20 mL
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
was heated on a steam bath for 6 hours
|
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Duration
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6 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a pH of 3
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The product was filtered
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CUSTOM
|
Type
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CUSTOM
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Details
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recrystallized from ethanol
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Outcomes
Product
|
Name
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|
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Type
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|
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Smiles
|
C(=O)(O)C1=C(N(CCCCCCCCCCCCCCCCCC)C)C=CC(=C1)[N+](=O)[O-]
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
